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Compound of Interest

4-Methoxy-2-(pyridin-3-
Compound Name:
ylmethoxy)benzaldehyde

CAS No.: 1151539-16-0

Cat. No.: B1453638

Get Quote

Executive Summary

Pyridine-conjugated benzaldehydes, predominantly manifested as azachalcones (pyridyl-
chalcones), represent a critical class of donor-acceptor (

) chromophores. Their utility spans non-linear optics (NLO), fluorescence sensing, and
pharmacophore development.

The optical performance of these molecules is governed by Intramolecular Charge Transfer
(ICT). Unlike simple benzaldehydes (

), conjugation with a pyridine ring—particularly at the 2- or 4-positions—extends the

-system, shifting absorption into the UVA (320—-400 nm) and visible regions. This guide
objectively compares the UV-Vis absorption maxima (

) of isomeric azachalcones, analyzing the impact of positional isomerism, substituents, and
solvent polarity.
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Structural Classification & Isomerism

The term "pyridine-conjugated benzaldehyde" typically refers to the condensation product of a
pyridine-carbaldehyde and an acetophenone (or vice versa), resulting in an azachalcone. The
position of the nitrogen atom relative to the enone linker dictates the electronic communication
efficiency.

Core Structures

e Isomer A (2-Py): Nitrogen ortho to the linkage. High electron-withdrawing capability via
induction and resonance.

e Isomer B (3-Py): Nitrogen meta to the linkage. Resonance effects are minimized; acts
primarily via induction.

e Isomer C (4-Py): Nitrogen para to the linkage. Maximum resonance conjugation; strongest
acceptor potential.

Comparative Analysis: Absorption Maxima

The following data synthesizes experimental findings for (E)-1-phenyl-3-(pyridin-x-yl)prop-2-en-
1-one derivatives and their substituted analogs.

Table 1: Baseline Absorption of Unsubstituted
Azachalcones

Solvent: Ethanol | Concentration:

M
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Isomer Structure (Band II: Electronic
Configuration  Description (Band I: ICT) Character
)
Strong inductive
3-(pyridin-2-yI)-1- withdrawing;
2-Azachalcone Py 2 305 - 315 nm ~250 nm ] I
phenyl... chelation
possible.
Weakest
- conjugation
3-(pyridin-3-yl)-1- )
3-Azachalcone 295 - 305 nm ~255 nm (meta-like);
phenyl...

hypsochromic

relative to 2/4.

Strongest

o resonance
3-(pyridin-4-yl)-1-
4-Azachalcone 310 - 320 nm ~260 nm acceptor;
phenyl... )
bathochromic

shift.

Analytic Insight: The 4-pyridyl isomer consistently exhibits the most red-shifted absorption due

to effective delocalization of the LUMO across the pyridine ring, facilitating lower-energy

transitions.

Table 2: Substituent Effects (Push-Pull Systems)

Effect of adding Electron Donating Groups (EDG) to the Phenyl ring (Donor).
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= d Substituent Shift ( Mechani
ompoun echanism
p (Phenyl Ring) (Polar Solvent)
Standard -H ~310 nm - Baseline
Mesomeric
Methoxy 4-OMe 340 - 355 nm +30-45 nm donation raises
HOMO energy.
Strong ICT;
Dimethylamino 4-N(Me) 410 - 420 nm +100 nm "Super-donor"
effect.
Competing
_ 4-NO acceptor;
Nitro ~300 nm -10 nm )
(Acceptor) disrupts ICT

directionality.

Table 3: Solvatochromic Behavior

Compound: (E)-1-(4-aminophenyl)-3-(pyridin-4-yl)prop-2-en-1-one
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Polarity (Dielectric

Solvent Observation

(nm)

)

Vibronic structure
Cyclohexane 2.02 (Non-polar) 365 nm visible; localized

transition.

Loss of fine structure;
Chloroform 4.81 (Low Polar) 382 nm onset of ICT

stabilization.

H-bonding stabilizes
Ethanol 24.5 (Polar Protic) 395 nm the polar excited state
(ICT).

Strongest
] bathochromic shift;
DMSO 46.7 (Polar Aprotic) 408 nm ]
maximal ICT

character.

Mechanistic Insight: Electronic Transitions

The absorption profile is dominated by two key transitions:
e High Energy (

): Localized on the aromatic rings (Benzene/Pyridine). Little solvent dependence.

e Low Energy (ICT): Charge transfer from the Phenyl (Donor)

Pyridine (Acceptor) across the enone bridge. This band is highly sensitive to solvent polarity
(positive solvatochromism).

Diagram: Electronic Energy Landscape
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Caption: Energy diagram showing the stabilization of the ICT excited state in polar solvents,
leading to a red-shifted absorption maximum.

Experimental Protocol: Synthesis &
Characterization

To ensure data reproducibility, the following protocol utilizes a Claisen-Schmidt Condensation
followed by rigorous spectroscopic validation.

Phase 1: Synthesis Workflow

Reagents: 4-Pyridinecarboxaldehyde (1.0 eq), 4-Substituted Acetophenone (1.0 eq), NaOH
(10% aq), Ethanol (95%).

» Dissolution: Dissolve the acetophenone derivative in ethanol at 0°C.
» Addition: Add pyridinecarboxaldehyde dropwise.
o Catalysis: Add NaOH solution slowly to maintain temperature <10°C.

e Reaction: Stir at Room Temperature (RT) for 6-12 hours. Monitor via TLC (30%
EtOAc/Hexane).

o Workup: Pour into ice water. Neutralize with dilute HCI if necessary (careful not to protonate
pyridine ring excessively during isolation). Filter precipitate.[1]
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 Purification: Recrystallize from hot Ethanol.

Phase 2: UV-Vis Characterization Protocol

Instrument: Double-beam Spectrophotometer (e.g., Shimadzu UV-1800 or equivalent). Cuvette:
Quartz, 1 cm path length.

e Stock Solution Preparation:
o Weigh 1.0 mg of dried azachalcone.
o Dissolve in 10 mL spectroscopic grade Ethanol (Stock A: ~0.4 mM).
o Note: If solubility is poor, use 1 mL DMSO and dilute with Ethanol.
 Dilution Series:
o Prepare three concentrations:

M,
M, and
M.

o Validation: Absorbance at
should be between 0.2 and 0.8 for linearity (Beer-Lambert Law).
e Blanking:
o Fill both reference and sample cuvettes with pure solvent. Run baseline correction.
e Measurement:
o Scan range: 200 nm — 600 nm.
o Scan speed: Medium (approx. 200 nm/min).

o Data Interval: 1.0 nm.[2]
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» Data Processing:

o Identify ngcontent-ng-c1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-
inserted">

[31[4]

o Calculate Molar Extinction Coefficient (
)

Experimental Workflow Diagram
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Caption: Step-by-step workflow from synthesis to spectroscopic data acquisition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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